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Cat. No.: B1229142
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Introduction

Magnesium monoperoxyphthalate (MMPP), also known as magnesium
bis(monoperoxyphthalate) hexahydrate, is a versatile and stable oxidizing agent widely
employed in organic synthesis.[1][2] As a salt of an aromatic peroxyacid, MMPP offers
enhanced stability compared to its aliphatic counterparts.[3] It has emerged as a safer and
more cost-effective alternative to other peroxyacids like meta-chloroperoxybenzoic acid
(mCPBA), particularly for large-scale reactions.[2][4] This guide provides an in-depth overview
of MMPP's properties, synthesis, and key applications, complete with experimental protocols
and mechanistic diagrams relevant to professionals in chemical research and drug
development. Its utility extends from classic oxidation reactions in synthetic chemistry to
applications as a bleaching agent and broad-spectrum biocide.[2][3][4]

Physicochemical and Quantitative Data

The properties of MMPP, primarily in its common hexahydrate form, are summarized below.
This data is essential for its handling, application in reactions, and understanding its
advantages.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1229142?utm_src=pdf-interest
https://www.benchchem.com/product/b1229142?utm_src=pdf-body
https://www.drugfuture.com/chemdata/magnesium-monoperoxyphthalate.html
https://en.wikipedia.org/wiki/Magnesium_monoperoxyphthalate
https://www.benchchem.com/product/b1229142?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/00405000.2025.2457289
https://en.wikipedia.org/wiki/Magnesium_monoperoxyphthalate
https://www.benchchem.com/product/b1229142
https://www.benchchem.com/product/b1229142?utm_src=pdf-body
https://en.wikipedia.org/wiki/Magnesium_monoperoxyphthalate
https://www.tandfonline.com/doi/full/10.1080/00405000.2025.2457289
https://www.benchchem.com/product/b1229142
https://www.benchchem.com/product/b1229142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Data Reference(s)
Magnesium

Chemical Name bis(monoperoxyphthalate) [1]
hexahydrate

Acronym MMPP [1][2]

CAS Number 84665-66-7 (hexahydrate) [2]

Molecular Formula C16H10MgO10 - 6H20 [1]

Molecular Weight 494.64 g/mol [1]

Appearance White granular solid [1]

Melting Point 93-96 °C (with decomposition) [1]

Water (15 °C): 160 g/L
Alcohols: Soluble in low

Solubility molecular weight alcohols [1]
Organic Solvents: Very low

solubility

Purity (Technical Grade) ~80%

Synthesis and Experimental Protocols

The synthesis of MMPP involves the reaction of phthalic anhydride with hydrogen peroxide in
the presence of a magnesium source. Following its preparation, MMPP can be used in a
variety of oxidation reactions.

This protocol is a modified version of the method described in European Patent Application No.
27693, designed to enhance the formation of the crystalline product.[3]

Materials:
e Phthalic anhydride (particulate)

» Hydrogen peroxide (87.5% w/w)
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Magnesium oxide

Ethyl acetate

Water

Reaction vessel with cooling and vigorous stirring capabilities

Procedure:

¢ In a suitable reaction vessel, prepare a solution by mixing 50 mL of water and 50 mL of
hydrogen peroxide (87.5% w/w) in ethyl acetate.[3]

e Cool the solution to 10 °C and maintain this temperature.[3]

» With vigorous stirring, introduce particulate phthalic anhydride and magnesium oxide to the
solution, which will form a slurry.[3]

o Continue the vigorous stirring at 10 °C for an extended period of 14 hours to ensure the
formation of the crystalline MMPP product.[3]

 After the reaction period, the solid product can be isolated from the slurry by filtration.

e The resulting MMPP hexahydrate should be washed and dried appropriately before storage.
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Caption: Workflow for the synthesis of MMPP Hexahydrate.

MMPP is a highly effective reagent for the epoxidation of alkenes, a fundamental
transformation in organic synthesis.[2][5]

Materials:

o Alkene substrate

o MMPP (typically 1.0-2.5 equivalents)

e Anhydrous, non-polar solvent (e.g., chloroform, acetone, or ethanol)[5][6][7]
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e Reaction vessel with magnetic stirring
Procedure:
» Dissolve the alkene substrate in a suitable anhydrous solvent within a reaction flask.

o Add MMPP (technical grade, ~80%) to the solution in a single portion or portion-wise,
typically using 1.0 to 2.5 equivalents depending on the substrate's reactivity.[6]

« Stir the resulting mixture at room temperature. The reaction progress can be monitored by
standard techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

o Upon completion, the reaction mixture will contain the epoxide product and the water-soluble
magnesium phthalate by-product.[4][6]

o To isolate the product, add water to the reaction mixture to dissolve the magnesium
phthalate by-product.

o Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

o Combine the organic layers, dry over an anhydrous salt (e.g., MgSOa or Na2S0a), filter, and
concentrate under reduced pressure to yield the crude epoxide, which can be further purified
by chromatography if necessary.

Key Applications and Reaction Mechanisms

MMPP's primary utility lies in its function as an oxygen atom transfer (OAT) agent.[4] It is
employed in several key oxidative transformations.

Major Applications:

o Epoxidation of Alkenes: Conversion of carbon-carbon double bonds to epoxides (oxiranes).

[2][4]
» Baeyer-Villiger Oxidation: Oxidation of ketones to form esters.[2][4]

e Heteroatom Oxidation:
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o Oxidation of sulfides to sulfoxides and sulfones.[2][4]

o Oxidation of amines to amine oxides.[2]

o Oxidation of selenides to selenones.[6][8]

The general mechanism for the epoxidation of an alkene by a peroxyacid like MMPP is a
concerted process where the electrophilic oxygen of the peroxy group is transferred to the
nucleophilic double bond.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Applications of Magnesium Monoperoxyphthalate (MMPP)]. BenchChem, [2025]. [Online
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discovery-of-mmpp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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